![molecular formula C18H27N3O2S B2672172 N-benzyl-3-(morpholinomethyl)-1,4-thiazepane-4-carboxamide CAS No. 1421463-49-1](/img/structure/B2672172.png)
N-benzyl-3-(morpholinomethyl)-1,4-thiazepane-4-carboxamide
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Description
N-benzyl-3-(morpholinomethyl)-1,4-thiazepane-4-carboxamide is a useful research compound. Its molecular formula is C18H27N3O2S and its molecular weight is 349.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Material Science Applications
N-benzyl-3-(morpholinomethyl)-1,4-thiazepane-4-carboxamide and its derivatives have been explored in various scientific research applications, particularly in the synthesis of polymers and copolymers with potential biomedical uses. For instance, morpholine-2,5-dione derivatives, which share structural similarities with this compound, have been utilized in the synthesis of biodegradable polyesteramides with pendant functional groups. These polyesteramides, obtained through ring-opening copolymerization, exhibit controlled degradation and are promising for biomedical applications due to their functional groups that can be further modified for specific purposes (Veld, Dijkstra, & Feijen, 1992).
Photoinitiation in Coating Technologies
Copolymers bearing side-chain thioxanthone and α-aminoacetophenone moieties, synthesized from morpholinophenyl derivatives, demonstrate potential as photoinitiators in ultraviolet-curable coatings. These materials are particularly relevant in applications requiring pigmented coatings, where they exhibit synergistic effects and enhanced photoinitiation efficiency, essential for rapid curing processes in industrial applications (Angiolini et al., 1997).
Anticancer Research
Derivatives of this compound have been investigated for their antitumor properties. Compounds synthesized by condensation reactions and further cyclization processes have shown distinct inhibitory effects on the proliferation of cancer cell lines. These findings suggest potential therapeutic applications in cancer treatment, highlighting the importance of structural modifications to enhance biological activity (Lu et al., 2017); (Ji et al., 2018).
Antimicrobial and Antifungal Studies
The chemical versatility of this compound and related compounds has been exploited in the synthesis of antimicrobial and antifungal agents. Research has demonstrated the efficacy of these derivatives against a range of microbial and fungal pathogens, offering a promising avenue for the development of new therapeutic agents (Sahin et al., 2012); (Weiqun et al., 2005).
Properties
IUPAC Name |
N-benzyl-3-(morpholin-4-ylmethyl)-1,4-thiazepane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3O2S/c22-18(19-13-16-5-2-1-3-6-16)21-7-4-12-24-15-17(21)14-20-8-10-23-11-9-20/h1-3,5-6,17H,4,7-15H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUNQJWXVXOZCAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(CSC1)CN2CCOCC2)C(=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.